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Compound of Interest

Compound Name: D-Glucosone

Cat. No.: B014179

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical reagents is paramount. This guide provides comprehensive safety
protocols and logistical plans for the use of D-Glucosone, also known as 2-Keto-D-glucose or
D-arabino-Hexos-2-ulose. Adherence to these procedures is critical for ensuring laboratory
safety and maintaining experimental integrity.

Immediate Safety and Personal Protective
Equipment (PPE)

While D-Glucosone is not classified as a hazardous substance, standard laboratory safety
practices should always be observed to minimize potential risks. The following personal
protective equipment is recommended.[1][2][3][4][5][6]

PPE Category Item Rationale

) Safety glasses or chemical Protects eyes from potential
Eye Protection ) )
safety goggles splashes or airborne particles.

) o Prevents direct skin contact
Hand Protection Nitrile gloves ] ]
with the chemical.

_ Protects skin and clothing from
Body Protection Full-length laboratory coat ) )
accidental spills.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b014179?utm_src=pdf-interest
https://www.benchchem.com/product/b014179?utm_src=pdf-body
https://www.benchchem.com/product/b014179?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-keto-d-glucose.htm
https://www.fishersci.com/store/msds?partNumber=AC111980250&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-4128-d95f-a1ff-5dafd54f0001/sds-sheets-d-glucose-pdf
https://www.ingredion.com/content/dam/ingredion/sds-documents/USENG/GLOBE%C2%AE%2028%20DE%20Glucose%20Solids%20Non-GMO%20IP%20-%2010060090%20(1825477).pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Acetyl_D_glucosamine_13C_15N_1.pdf
https://sdfine.com/media/catalog/product/attachment/48032MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: From Receipt to Experimentation

A systematic approach to handling D-Glucosone ensures both safety and the quality of your
research.

1. Receiving and Storage:

o Upon receipt, carefully inspect the container for any signs of damage.

» Store the container in a cool, dry, and well-ventilated area.[2][6][7]

» Keep the container tightly sealed when not in use to prevent contamination.[2][6][7]
2. Preparation for Experimental Use:

 All handling of D-Glucosone powder should take place in a designated area, such as a
laboratory bench.

o To prevent condensation, allow the container to reach room temperature before opening.

 When weighing the compound, use a calibrated analytical balance and appropriate weighing
tools.

o To create a stock solution, dissolve the weighed D-Glucosone in a suitable solvent as
dictated by your experimental protocol. D-Glucosone is slightly soluble in water and
methanol.[1]

Disposal Plan

Proper disposal of D-Glucosone and any associated contaminated materials is crucial to
prevent environmental release and ensure regulatory compliance.

1. Waste ldentification and Segregation:

« Identify and collect all waste materials containing D-Glucosone, including unused solutions,
contaminated weighing paper, and gloves.
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e Segregate this chemical waste from regular laboratory trash and other hazardous waste
streams.

2. Containerization and Labeling:

+ Place all D-Glucosone waste into a clearly labeled, sealed, and appropriate waste
container.

e The label should include the full chemical name, "D-Glucosone," and any other identifiers
required by your institution's waste management guidelines.

3. Final Disposal:
» Dispose of the chemical waste through a licensed and certified waste management service.

o Consult local, regional, and national regulations to ensure complete and accurate
classification and disposal of the waste.[2]

e Do not dispose of D-Glucosone down the drain or in the general trash.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of D-Glucosone
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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